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Compound of Interest

Compound Name: 4-tert-Pentylcyclohexanone

Cat. No.: B096371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-tert-
pentylcyclohexanone (CAS No. 16587-71-6). The information is intended to equip

researchers, scientists, and professionals in drug development with the necessary knowledge

for the safe handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties
4-tert-Pentylcyclohexanone, also known as 4-tert-amylcyclohexanone, is a colorless liquid

with a sweet, woody, and camphoraceous odor.[1][2] It is primarily used as a fragrance

ingredient in various consumer products.[2][3]

Table 1: Chemical Identification
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Identifier Value

IUPAC Name 4-(1,1-dimethylpropyl)cyclohexan-1-one

CAS Number 16587-71-6[1]

Molecular Formula C11H20O[1]

Molecular Weight 168.28 g/mol [1]

Synonyms
4-tert-Amylcyclohexanone, Orivone, Orris

Hexanone[1][4]

Table 2: Physical and Chemical Properties

Property Value Reference

Physical State Liquid [1]

Appearance Colorless [1]

Odor Sweet, woody, camphoraceous [1][2]

Boiling Point 124 - 125 °C / 255.2 - 257 °F [1]

Flash Point 104 °C / 219.2 °F [1]

Specific Gravity 0.9200 [1]

Vapor Density 5.80 [1]

Water Solubility Insoluble [3]

Solubility in Other Solvents
Soluble in alcohol and perfume

materials
[3]

log Pow 3.9 [1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-tert-pentylcyclohexanone is classified with the following hazards:
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Oral Toxicity 5
H303 - May be harmful if

swallowed

Acute Dermal Toxicity 5
H313 - May be harmful in

contact with skin

Skin Irritation 2 H315 - Causes skin irritation

Eye Irritation 2
H319 - Causes serious eye

irritation

Chronic Aquatic Toxicity 2
H411 - Toxic to aquatic life with

long lasting effects

Note: There are varying classifications across different suppliers. Some classifications indicate

no hazards required to be labeled.[1][5]

Toxicological Information
The toxicological properties of 4-tert-pentylcyclohexanone have been evaluated through

various studies. The primary routes of exposure are oral and dermal contact.

Table 4: Acute Toxicity Data

Route Species Value Reference

Oral LD50 Rat 4700 mg/kg [2]

Dermal LD50 Rabbit 4700 mg/kg [2]

Experimental Protocols
Detailed experimental protocols for the cited acute toxicity studies (LD50) are not publicly

available in the searched literature. These studies are typically conducted according to

standardized guidelines, such as those from the Organisation for Economic Co-operation and
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Development (OECD), but the specific details of the experiments for this compound were not

found.

Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Safe Handling
Workflow
The following diagram illustrates the recommended workflow for the safe handling of 4-tert-
pentylcyclohexanone, including the necessary personal protective equipment.
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Safe Handling Workflow for 4-tert-Pentylcyclohexanone

Preparation

Handling

Post-Handling

Assess Risks & Review SDS

Gather Appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Handle 4-tert-pentylcyclohexanone

Avoid Contact with
Skin, Eyes, and Clothing Avoid Inhalation of Vapors Store in Tightly Closed Container

in a Cool, Dry, Well-Ventilated Area

Clean Work Area and
Wash Hands Thoroughly

Dispose of Waste According to
Local, Regional, and National Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-tert-pentylcyclohexanone.
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Storage Conditions
Store 4-tert-pentylcyclohexanone in a tightly closed container in a cool, dry, and well-

ventilated area.[6] Keep it away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In case of accidental exposure or spillage, the following first-aid and emergency measures

should be taken.

First-Aid Measures
Table 5: First-Aid Measures

Exposure Route First-Aid Procedure Reference

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[1]

Inhalation

Remove to fresh air. Get

medical attention immediately

if symptoms occur.

[1]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

immediately if symptoms

occur.

[1]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1]

Accidental Release Measures
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In the event of a spill, ensure adequate ventilation and wear appropriate personal protective

equipment.[6] Contain the spillage and clean it up promptly. Gross spillages should be

contained by using sand or inert powder and disposed of according to local regulations.[6]

Avoid release into the environment.[6]

Fire-Fighting Measures
Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam to extinguish a

fire involving 4-tert-pentylcyclohexanone. Firefighters should wear self-contained breathing

apparatus and full protective gear.

Emergency Response Logical Flow
The following diagram illustrates the logical flow of actions to be taken in an emergency

situation involving 4-tert-pentylcyclohexanone.
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Emergency Response for 4-tert-Pentylcyclohexanone
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Caption: Logical flow for emergency response to incidents involving 4-tert-
pentylcyclohexanone.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification and disposal.

Conclusion
This technical guide summarizes the key material safety data for 4-tert-pentylcyclohexanone.

While it is classified as having low acute toxicity, it can cause skin and eye irritation and is toxic

to aquatic life with long-lasting effects. Adherence to the safe handling, storage, and

emergency procedures outlined in this document is essential for minimizing risks in a laboratory

or research setting. Users should always consult the most up-to-date Safety Data Sheet from

their supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b096371#4-tert-pentylcyclohexanone-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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